![molecular formula C21H17FN4O3 B7532176 3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide](/img/structure/B7532176.png)
3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide
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Overview
Description
3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide, also known as FIPI, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. FIPI has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that is involved in a variety of cellular processes including membrane trafficking, signal transduction, and membrane fusion.
Mechanism of Action
3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide inhibits the activity of phospholipase D (PLD) by binding to the enzyme and preventing its interaction with membrane phospholipids. PLD is involved in the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is involved in a variety of cellular processes. By inhibiting PLD activity, this compound disrupts these processes and can have a variety of effects on cellular function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on cells. In addition to inhibiting PLD activity, this compound can also affect the activity of other enzymes involved in cellular processes. For example, this compound has been shown to inhibit the activity of protein kinase C, which is involved in signal transduction pathways. This compound can also affect the organization of cellular membranes and disrupt cellular trafficking pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide in lab experiments is its specificity for PLD. By targeting a specific enzyme, this compound can provide insight into the role of PLD in cellular processes. However, one limitation of using this compound is its potential off-target effects. This compound can affect the activity of other enzymes in addition to PLD, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on 3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide. One area of interest is the development of more potent and selective PLD inhibitors. Another area of research is the identification of specific cellular processes that are affected by PLD inhibition. Finally, the potential therapeutic applications of this compound in cancer, inflammation, and neurodegenerative diseases should be further explored.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has potential applications in a variety of scientific research areas. Its specificity for PLD makes it a valuable tool for studying the role of PLD in cellular processes. However, its potential off-target effects should be considered when interpreting results. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
The synthesis of 3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide involves a series of chemical reactions that result in the formation of the final compound. The starting material for the synthesis is 3-fluoro-4-imidazol-1-ylbenzylamine, which is reacted with N-(tert-butoxycarbonyl)-L-proline to form a proline amide. This intermediate is then reacted with 1,3-bis(trimethylsilyloxy)propan-2-one to form a pyrrolidinone intermediate. The final step of the synthesis involves the removal of the tert-butoxycarbonyl protecting group to yield this compound.
Scientific Research Applications
3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth and migration of cancer cells in vitro and in vivo. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, this compound has been shown to protect against neuronal cell death and improve cognitive function in animal models.
Properties
IUPAC Name |
3-(2,5-dioxopyrrolidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O3/c22-17-10-14(4-5-18(17)25-9-8-23-13-25)12-24-21(29)15-2-1-3-16(11-15)26-19(27)6-7-20(26)28/h1-5,8-11,13H,6-7,12H2,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFLUTEAQXKMLLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NCC3=CC(=C(C=C3)N4C=CN=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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